Cas no 1592314-22-1 (1-(2,3,4-trifluorophenyl)prop-2-en-1-one)

• Product Name: 1-(2,3,4-trifluorophenyl)prop-2-en-1-one
• CAS No: 1592314-22-1
• Molecular Formula: C₉H₅F₃O
• Molecular Weight: 186.130613088608
• CID: 5906833
• PubChem ID: 114982436

1-(2,3,4-trifluorophenyl)prop-2-en-1-one Properties

Names and Identifiers

• 1-(2,3,4-trifluorophenyl)prop-2-en-1-one
• 1592314-22-1
• EN300-1869453

• InChIKey： PLPCPYHXFUUVBR-UHFFFAOYSA-N
• Inchi： 1S/C9H5F3O/c1-2-7(13)5-3-4-6(10)9(12)8(5)11/h2-4H,1H2
• SMILES： FC1C(=C(C=CC=1C(C=C)=O)F)F

Computed Properties

• Exact Mass: 186.02924926g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 186.02924926g/mol
• Heavy Atom Count: 13
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives